Cas no 1892463-85-2 (3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole)

• Product Name: 3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole
• CAS No: 1892463-85-2
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 5751725
• PubChem ID: 115022449
• Update Time: 2023-11-14

3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole
• 1892463-85-2
• EN300-7092412
• 3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole

• Inchi： 1S/C6H8BrN3/c1-6(2-3-6)4-8-5(7)10-9-4/h2-3H2,1H3,(H,8,9,10)
• InChI Key： PMYIMUHNXNYDQS-UHFFFAOYSA-N
• SMILES： BrC1=NNC(C2(C)CC2)=N1

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų